Cas no 117296-92-1 (Ethyl 2-(1H-imidazol-1-yl)benzoate)

• Product Name: Ethyl 2-(1H-imidazol-1-yl)benzoate
• CAS No: 117296-92-1
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD14706144
• CID: 1029439
• PubChem ID: 14459151
• Update Time: 2025-06-11

Ethyl 2-(1H-imidazol-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(1H-imidazol-1-yl)benzoate
• AGN-PC-001HNK
• AK-72734
• Benzoic acid, 2-(1H-imidazol-1-yl)-, ethyl ester
• KB-252046
• Ethyl 2-(1H-imidazol-1-yl)
• AX8219316
• AB0056037
• ST2419277
• Z3930
• 117296-92-1
• AKOS022172809
• DS-15233
• A893403
• ethyl 2-imidazol-1-ylbenzoate
• DTXSID60560594
• Ethyl2-(1H-imidazol-1-yl)benzoate

• MDL： MFCD14706144
• Inchi： 1S/C12H12N2O2/c1-2-16-12(15)10-5-3-4-6-11(10)14-8-7-13-9-14/h3-9H,2H2,1H3
• InChI Key： GKOGBVKQBZZPGT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC=CC=1N1C=NC=C1)=O

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1
• XLogP3: 1.9

Ethyl 2-(1H-imidazol-1-yl)benzoate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on Ethyl 2-(1H-imidazol-1-yl)benzoate

Ethyl 2-(1H-imidazol-1-yl)benzoate (CAS No. 117296-92-1): A Comprehensive Overview in Modern Chemical Research

Ethyl 2-(1H-imidazol-1-yl)benzoate, identified by its unique chemical identifier CAS No. 117296-92-1, represents a significant compound in the realm of pharmaceutical and chemical synthesis. This compound, featuring a benzoate moiety linked to an imidazole ring, has garnered considerable attention due to its versatile applications in medicinal chemistry and material science. The structural integrity of this molecule, characterized by its aromaticity and heterocyclic functionality, positions it as a valuable intermediate in the development of novel therapeutic agents.

The benzoate group in Ethyl 2-(1H-imidazol-1-yl)benzoate contributes to its solubility and stability, making it an attractive candidate for various synthetic pathways. Recent studies have highlighted its role in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders. The imidazole ring, known for its bioisosteric properties with piperazine and pyrrole moieties, enhances the compound's potential as a pharmacophore in drug design.

One of the most compelling aspects of Ethyl 2-(1H-imidazol-1-yl)benzoate is its utility in the development of small-molecule inhibitors. Researchers have demonstrated its efficacy in modulating enzyme activity and receptor binding, which are critical for therapeutic intervention. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings underscore the importance of Ethyl 2-(1H-imidazol-1-yl)benzoate as a scaffold for designing next-generation drugs.

In addition to its pharmaceutical applications, Ethyl 2-(1H-imidazol-1-yl)benzoate has found utility in material science. Its ability to form stable complexes with metal ions has been explored in catalysis and luminescent materials. The benzoate moiety acts as a ligand, facilitating coordination with transition metals, which is crucial for catalytic processes. Furthermore, the imidazole ring contributes to the emission properties of metal complexes derived from this compound, making it suitable for use in optoelectronic devices.

The synthesis of Ethyl 2-(1H-imidazol-1-yl)benzoate involves well-established organic reactions, including condensation and esterification processes. Advances in synthetic methodologies have enabled more efficient and scalable production methods, ensuring a steady supply for research and industrial applications. The use of palladium-catalyzed cross-coupling reactions has particularly enhanced the yield and purity of this compound, making it more accessible for downstream applications.

Recent research has also delved into the computational modeling of Ethyl 2-(1H-imidazol-1-yl)benzoate, aiming to predict its biological activity and optimize its structure for better pharmacological outcomes. Molecular dynamics simulations have provided insights into how this compound interacts with biological targets at the molecular level. These computational studies complement experimental approaches by offering rapid screening of potential derivatives and identifying key structural features responsible for biological activity.

The future prospects of Ethyl 2-(1H-imidazol-1-yl)benzoate are vast, with ongoing research exploring new therapeutic indications and industrial applications. Its unique structural features make it a versatile building block for drug discovery programs targeting a wide range of diseases. As synthetic chemistry continues to evolve, the accessibility and utility of this compound are expected to expand further, solidifying its role as a cornerstone in modern chemical research.